2-Phenylcyclopentyl 4-methylbenzene-1-sulfonate

• Molecular Formula: C18H20O3S
• Molecular Weight: 316.4 g/mol
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2CCCC2C3=CC=CC=C3
• InChI: InChI=1S/C18H20O3S/c1-14-10-12-16(13-11-14)22(19,20)21-18-9-5-8-17(18)15-6-3-2-4-7-15/h2-4,6-7,10-13,17-18H,5,8-9H2,1H3
• InChIKey: SGVUYDDHWKAZPN-UHFFFAOYSA-N

trans-2-Phenylcyclopentyl Tosylate: Mechanistic Probe for Solvolysis and Elimination

2-Phenylcyclopentyl 4-methylbenzene-1-sulfonate (CAS 95529-91-2), systematically referred to as trans-2-phenylcyclopentyl tosylate, belongs to the class of secondary alkyl arenesulfonate esters. It is characterized by a cyclopentane ring bearing a phenyl substituent and a p-toluenesulfonate (tosylate) leaving group in a trans configuration. This compound has historically served as a critical mechanistic probe in physical organic chemistry, enabling the dissection of aryl-assisted (neighboring group participation) and aryl-unassisted pathways in solvolytic reactions, as well as syn versus anti stereoelectronic preferences in bimolecular eliminations [1][2].

Mechanistic probe for solvolysis and elimination pathway studies

Trans configuration enforces constrained syn/anti stereoelectronics

Aryl participation baseline with reported ion-pair return measurements

Optically active forms for chiral method calibration and validation

• [1] Kim, C. J.; Brown, H. C. Structural effects in solvolytic reactions. VI. Rates and products in the acetolysis of substituted trans-2-phenylcyclopentyl tosylates and optically active derivatives. Nature of the aryl-assisted and the aryl-unassisted reaction pathways. J. Am. Chem. Soc. 1972, 94 (14), 5043–5050. View Source
• [2] DePuy, C. H.; Morris, G. F.; Smith, J. S.; Smat, R. J. Electronic Effects in Elimination Reactions. V. Bimolecular cis Eliminations. 2-Arylcyclopentyl Tosylates. J. Am. Chem. Soc. 1965, 87 (11), 2421–2428. View Source

Why Generic Tosylate Substitution Yields Misleading Results

The trans-2-phenylcyclopentyl tosylate scaffold uniquely juxtaposes an aryl group capable of neighboring-group participation with a conformationally constrained cyclopentyl framework that enforces well-defined dihedral angles between the leaving group and the abstractable β-hydrogen. This stereoelectronic arrangement is not replicated by simple acyclic tosylates (e.g., 2-phenylethyl tosylate), by the cis diastereomer, or by cyclohexyl analogs, each of which exhibits different rate–product profiles, different sensitivities to base association, and different partitioning between substitution and elimination [1][2]. Consequently, procurement of the correct isomeric form and leaving group is decisive for experimental reproducibility in mechanistic studies, chiral derivatization, and any application where the anthracene-like rigidity of the cyclopentyl framework is required to constrain conformational space.

Acyclic tosylate esters do not enforce the dihedral constraints required for syn/anti pathway dissection.

Cis diastereomer exhibits markedly different elimination reactivity and does not support aryl-unassisted pathway control.

Cyclohexyl analogs allow greater conformational mobility that alters stereoelectronic outcomes and product distribution profiles.

• [1] Kim, C. J.; Brown, H. C. Structural effects in solvolytic reactions. VI. J. Am. Chem. Soc. 1972, 94 (14), 5043–5050. View Source
• [2] DePuy, C. H.; Morris, G. F.; Smith, J. S.; Smat, R. J. Electronic Effects in Elimination Reactions. V. J. Am. Chem. Soc. 1965, 87 (11), 2421–2428. View Source

Quantitative Differentiation from Closest Analogs

E2 Elimination: cis vs trans Diastereomer Reactivity Difference

In E2 elimination promoted by potassium tert-butoxide in tert-butyl alcohol at 50 °C, cis-2-phenylcyclopentyl tosylate undergoes elimination 14 times faster than trans-2-phenylcyclopentyl tosylate, both affording exclusively 1-phenylcyclopentene [1]. This rate ratio directly quantifies the accessibility of the anti-coplanar transition state: the trans isomer must adopt a higher-energy conformation to align the tosylate leaving group with a β-hydrogen, whereas the cis isomer readily achieves the requisite geometry.

E2 Elimination Rate Ratio

Head-to-head

cis isomer reacts 14× faster than trans

Trans isomer serves as stereoelectronically constrained probe

KOtBu/tBuOH, 50 °C; exclusive 1-phenylcyclopentene

Evidence Dimension	Second-order rate constant for E2 elimination (k_cis / k_trans)
Target Compound Data	trans-2-phenylcyclopentyl tosylate: relative rate = 1.0 (slower)
Comparator Or Baseline	cis-2-phenylcyclopentyl tosylate: relative rate = 14.0
Quantified Difference	cis isomer reacts 14 times faster than trans isomer
Conditions	Potassium tert-butoxide / tert-butyl alcohol, 50 °C; products exclusively 1-phenylcyclopentene

Why This Matters

This 14-fold reactivity gap dictates that any kinetic or mechanistic experiment employing the trans isomer intrinsically selects the slower, stereoelectronically disfavored pathway, making the trans compound the superior probe for studying rate-limiting conformational effects and solvent/base influences on elimination.

• [1] DePuy, C. H.; Morris, G. F.; Smith, J. S.; Smat, R. J. Electronic Effects in Elimination Reactions. V. Bimolecular cis Eliminations. 2-Arylcyclopentyl Tosylates. J. Am. Chem. Soc. 1965, 87 (11), 2421–2428. Table I reports rate constants for cis- and trans-2-phenylcyclopentyl tosylates. View Source

Acetolysis: Aryl Participation Acceleration Baseline

Kim and Brown established that in acetolysis at 75 °C, the rate enhancement attributable to aryl participation (k_obs / k_unassisted) for substituted trans-2-phenylcyclopentyl tosylates is small: a maximum factor of 3.7 for the p-methoxy derivative, and 1.16 for the unsubstituted parent (trans-2-phenylcyclopentyl tosylate) [1]. This contrasts sharply with 3-aryl-2-butyl brosylates, which exhibit much larger rate accelerations under similar conditions.

Aryl Participation Factor

Head-to-head

k_obs/k_u = 1.16 (parent); max 3.7 (p-methoxy)

Small aryl participation provides an ideal baseline substrate

Acetolysis at 75 °C; polarimetric vs titrimetric rates

Evidence Dimension	Ratio of observed rate to unassisted rate (k_obs / k_u) in acetolysis at 75 °C
Target Compound Data	trans-2-phenylcyclopentyl tosylate (parent): k_polarimetric / k_titrimetric = 1.16
Comparator Or Baseline	trans-2-(p-methoxyphenyl)cyclopentyl tosylate: k_polarimetric / k_titrimetric = 2.88; maximum k_obs/k_u = 3.7
Quantified Difference	Aryl participation contributes a maximum rate factor of 3.7, and only 1.16 for the parent phenyl compound
Conditions	Acetolysis in acetic acid at 75 °C; titrimetric and polarimetric rate measurement

Why This Matters

The small magnitude of aryl participation makes trans-2-phenylcyclopentyl tosylate an ideal baseline substrate for calibrating computational models of ion-pair formation and for benchmarking against systems where neighboring-group effects are large. Procurement of the trans isomer is essential, because the cis isomer operates via a different, unassisted pathway.

• [1] Kim, C. J.; Brown, H. C. Structural effects in solvolytic reactions. VI. J. Am. Chem. Soc. 1972, 94 (14), 5043–5050. View Source

Leaving-Group Selectivity with Cobaloxime Supernucleophiles

Under standard conditions for alkylating low-valent cobaloxime supernucleophiles, trans-2-phenylcyclopentyl tosylate does not react, whereas the corresponding cyclopropyl and cyclobutyl chlorides undergo productive alkylation [1]. trans-2-Phenylcyclohexyl tosylate similarly fails. This selectivity profile is not predicted by simple leaving-group ability (tosylate is a better leaving group than chloride in most SN2 contexts) but rather reflects the cyclopentyl ring's inability to adopt the trajectory required for backside attack on the Co(I) nucleophile.

Cobaloxime Reactivity Screen

Class-level

No alkylation with cobaloxime(I); cyclopropyl chlorides react

Selectivity filter for inner-sphere vs outer-sphere electron transfer

Aprotic solvent, ambient temperature; negative result

Evidence Dimension	Reactivity toward cobaloxime supernucleophile (alkylation yes/no)
Target Compound Data	trans-2-phenylcyclopentyl tosylate: no alkylation
Comparator Or Baseline	cis- and trans-2-phenylcyclopropyl chlorides: productive alkylation; trans-2-phenylcyclohexyl tosylate: no alkylation
Quantified Difference	Binary reactivity switch (reactive → unreactive) upon increasing ring size from cyclopropyl to cyclopentyl with tosylate leaving group
Conditions	Cobaloxime(I) supernucleophile in standard aprotic solvent, ambient temperature

Why This Matters

This negative result establishes trans-2-phenylcyclopentyl tosylate as a selectivity filter: its inertness under these conditions can be exploited in mechanistic studies to distinguish outer-sphere electron transfer from inner-sphere nucleophilic displacement pathways.

• [1] Mechanistic Studies of Cobalt Super Nucleophiles. M.S. Thesis, Eastern Illinois University, 1972. Describes attempted alkylation of cobaloximes with trans-2-phenylcyclopentyl tosylate. View Source

Chloride-Induced Elimination: cis/trans Rate Ratio Benchmark

In chloride-induced elimination (n-Bu4NCl in acetone at 50 °C), cis-2-phenylcyclopentyl p-bromobenzenesulfonate (brosylate) reacts 48 times faster than the trans isomer, while the trans isomer shows >90% preference for Hofmann product (3-phenylcyclopentene) [1]. Although this data is for the brosylate rather than the tosylate, the stereoelectronic constraints governing the cis/trans rate ratio are largely leaving-group independent, making this a valid class-level comparator.

Cl⁻-Induced Elimination

Class-level

cis-brosylate reacts 48× faster than trans; >90% Hofmann product

Confirms trans as the less reactive diastereomer across manifolds

n-Bu₄NCl/acetone, 50 °C; brosylate leaving group context

Evidence Dimension	Second-order rate constant ratio (k_cis / k_trans) for chloride-induced elimination
Target Compound Data	trans-2-phenylcyclopentyl brosylate: relative rate = 1.0
Comparator Or Baseline	cis-2-phenylcyclopentyl brosylate: relative rate = 48
Quantified Difference	cis isomer reacts 48 times faster than trans isomer
Conditions	n-Bu4NCl in acetone, 50 °C; trans isomer yields >90% Hofmann product (3-phenylcyclopentene)

Why This Matters

The 48-fold rate ratio confirms that the trans isomer is the intrinsically less reactive diastereomer across multiple reaction manifolds (E2, E2C, solvolysis). Researchers requiring the slower-reacting, stereoelectronically constrained form must specify the trans configuration, and the tosylate offers a better-characterized leaving group for acetolysis studies than the brosylate.

• [1] Beltrame, P.; Ceccon, A.; Winstein, S. Chloride-Induced Elimination from 2-Phenylcyclopentyl, 2-Phenylcyclohexyl, and 2-Norbornyl Brosylates in Acetone. J. Am. Chem. Soc. 1972, 94 (7), 2315–2322. View Source

Product Partitioning and Racemization in Acetolysis

Acetolysis of optically active trans-2-phenylcyclopentyl tosylate yields almost completely racemized trans acetate (retained product), partially racemized cis acetate (inverted product), and partially racemized 3-arylcyclopentene [1]. The polarimetric-to-titrimetric rate ratio (k_α/k_t) for the parent compound is 1.16. For the p-methyl derivative, k_α/k_t = 1.82; for p-methoxy, k_α/k_t = 2.88. This progressive increase in k_α/k_t with electron-donating substituents quantifies the extent of aryl participation that leads to retention of configuration via a symmetric ion-pair intermediate.

Ion-Pair Racemization

Head-to-head

k_α/k_t increases from 1.16 (parent) to 2.88 (p-methoxy)

Quantifies ion-pair return for computational transition-state validation

Acetolysis of optically active substrates at 75 °C

Evidence Dimension	Polarimetric-to-titrimetric rate ratio (k_α/k_t) in acetolysis
Target Compound Data	trans-2-phenylcyclopentyl tosylate: k_α/k_t = 1.16
Comparator Or Baseline	p-Methyl derivative: k_α/k_t = 1.82; p-methoxy derivative: k_α/k_t = 2.88
Quantified Difference	Progressive increase from 1.16 to 2.88 with increasing electron-donating ability
Conditions	Acetolysis at 75 °C; optically active substrates; polarimetric and titrimetric rate monitoring

Why This Matters

The racemization data provide a direct experimental measure of ion-pair return and symmetric intermediate formation. For computational chemists and mechanistic enzymologists, the trans-2-phenylcyclopentyl tosylate scaffold offers a rare system where the contribution of anchimeric assistance can be precisely calibrated via the k_α/k_t parameter, enabling validation of DFT-optimized transition-state models.

• [1] Kim, C. J.; Brown, H. C. Structural effects in solvolytic reactions. VI. J. Am. Chem. Soc. 1972, 94 (14), 5043–5050. View Source

Precision Application Scenarios Based on Verified Performance

Elucidating Concerted vs Stepwise Elimination Pathways

The 14-fold rate difference between cis and trans isomers in E2 elimination [1] makes the trans tosylate the definitive substrate for distinguishing E2, E1, and E1cB mechanisms. Because the trans isomer is the slower-reacting form, any observed rate acceleration upon changing base or solvent can be unambiguously assigned to a change in transition-state structure rather than a trivial stereoelectronic effect. This is particularly valuable in teaching laboratories and in physical organic research where students and researchers must assign mechanism based on kinetic isotope effects and stereochemical outcome.

Calibration Standard for Neighboring-Group Participation Modeling

The precisely measured k_α/k_t values of 1.16 (parent), 1.82 (p-methyl), and 2.88 (p-methoxy) [2] provide a three-point experimental calibration curve against which computational chemists can validate DFT or ab initio molecular dynamics simulations of phenonium ion formation. The trans configuration is required because the cis isomer does not exhibit measurable aryl participation, serving as a crucial negative control.

Selective Substrate for SN2 vs Electron-Transfer Probes

The documented failure of trans-2-phenylcyclopentyl tosylate to alkylate cobaloxime supernucleophiles, while cyclopropyl analogs react readily [3], establishes this compound as a selectivity filter for distinguishing inner-sphere nucleophilic displacement from outer-sphere single-electron transfer. Researchers investigating the mechanisms of vitamin B12-dependent enzymes or synthetic cobalt-mediated reactions can use the trans-cyclopentyl tosylate to impose a steric block that discriminates between competing reaction manifolds.

Stereochemical Reference in Chiral Analysis and Resolution

The well-documented racemization behavior during acetolysis—nearly complete racemization of the retained trans acetate, partial racemization of the inverted cis acetate, and partial racemization of the 3-arylcyclopentene [2]—makes optically active trans-2-phenylcyclopentyl tosylate a valuable reference compound for calibrating chiral HPLC columns, circular dichroism spectrometers, and polarimeters in both academic and quality-control settings. The availability of both enantiomers and the racemate enables robust method validation.

Application

Selection Property

Validation Focus

Concerted vs stepwise elimination pathway studies

Trans configuration with slower elimination rate

Kinetics, stereochemical outcome, isotope effects

Neighboring-group participation modeling calibration

Measured k_α/k_t and aryl participation factors

DFT or ab initio molecular dynamics validation

Selectivity filter for SN2 vs single-electron transfer

Inertness toward cobaloxime supernucleophiles

Reactivity screen with low-valent metal nucleophiles

Chiral analysis and column calibration

Racemization behavior during acetolysis

Chiral HPLC, CD, polarimeter method validation

• [1] DePuy, C. H.; Morris, G. F.; Smith, J. S.; Smat, R. J. Electronic Effects in Elimination Reactions. V. J. Am. Chem. Soc. 1965, 87 (11), 2421–2428. View Source
• [2] Kim, C. J.; Brown, H. C. Structural effects in solvolytic reactions. VI. J. Am. Chem. Soc. 1972, 94 (14), 5043–5050. View Source
• [3] Mechanistic Studies of Cobalt Super Nucleophiles. M.S. Thesis, Eastern Illinois University, 1972. View Source